Iron potassium bis(sulphate)

Specification

• CAS No.: 13718-65-5
• Molecular Formula: FeKO8S2
• Molecular Weight: 287.1 g/mol
• IUPAC Name: potassium;iron(3+);disulfate
• Standard InChI: InChI=1S/Fe.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
• Standard InChI Key: RZEWPBTZTSBBAK-UHFFFAOYSA-J
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[Fe+3]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[Fe+3]

Introduction

Chemical Identity and Structure

Iron potassium bis(sulphate), also known as iron(3+) potassium sulfate (1:1:2), is an inorganic compound with the molecular formula FeKO8S2. This compound is identified by the CAS number 13718-65-5 and possesses a molecular weight of approximately 287.1 g/mol. The structure incorporates one iron atom in its ferric (+3) oxidation state, one potassium atom, eight oxygen atoms, and two sulfur atoms arranged in a specific three-dimensional configuration.
The chemical structure and identification parameters of this compound are critical for its proper classification and study. A comprehensive overview of its chemical identifiers is presented in Table 1.
Table 1: Chemical Identifiers of Iron Potassium Bis(sulphate)

Parameter	Value
CAS Number	13718-65-5
Molecular Formula	FeKO8S2
Molecular Weight	287.1 g/mol
IUPAC Name	potassium;iron(3+);disulfate
Standard InChI	InChI=1S/Fe.K.2H2O4S/c;;21-5(2,3)4/h;;2(H2,1,2,3,4)/q+3;+1;;/p-4
Standard InChIKey	RZEWPBTZTSBBAK-UHFFFAOYSA-J
SMILES Notation	[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[K+].[Fe+3]
PubChem Compound ID	13685813
This compilation of identifiers facilitates accurate referencing and searching for this compound in various chemical databases and scientific literature. The structure features iron in the +3 oxidation state, making it distinct from other iron-potassium sulfate compounds that contain iron in different oxidation states.

Comparison with Related Compounds

To better understand the distinctive properties and potential applications of iron potassium bis(sulphate), it is instructive to compare it with related compounds, particularly iron(II)-potassium sulfate, which has a different iron oxidation state.
Table 2: Comparison Between Iron Potassium Bis(sulphate) and Iron(II)-Potassium Sulfate

Property	Iron Potassium Bis(sulphate)	Iron(II)-Potassium Sulfate
Chemical Formula	FeKO8S2	K₂Fe(SO₄)₂ (anhydrous) or K₂Fe(SO₄)₂·6H₂O (hexahydrate)
Iron Oxidation State	+3 (Ferric)	+2 (Ferrous)
Molar Mass	287.1 g/mol	326.163 g/mol (anhydrous) or 434.252 g/mol (hexahydrate)
Crystal System	Not specified in sources	Monoclinic (hexahydrate)
Color	Not specified in sources	Light-green to pale-green
Natural Occurrence	Not reported	Occurs as mereiterite mineral
Stability	Not specified in sources	Stable (hexahydrate), hygroscopic (anhydrous)
This comparison highlights the fundamental differences between these compounds, particularly in terms of chemical composition, oxidation state, and physical properties. These differences would significantly influence their behavior in various applications and experimental settings.

Future Research Directions

Given the limited specific information available on iron potassium bis(sulphate), several promising research directions could enhance our understanding of this compound and expand its potential applications:

• Comprehensive characterization of physical and chemical properties, including detailed crystallographic analysis, thermal stability, and solution behavior.

• Development and optimization of synthesis methods to obtain high-purity material with controlled characteristics.

• Evaluation of bioavailability and efficacy in addressing iron deficiency, compared to established iron supplements and newer iron delivery systems.

• Investigation of potential agricultural applications, particularly for addressing iron deficiency in crops grown in alkaline or calcareous soils.

• Exploration of analytical applications leveraging the specific properties of this iron(III) compound.